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Compound of Interest

Compound Name: 1-(3-Phenoxypropyl)piperazine

Cat. No.: B1349977 Get Quote

The proper disposal of 1-(3-phenoxypropyl)piperazine is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to handle the

disposal of this compound responsibly.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-(3-
phenoxypropyl)piperazine with appropriate personal protective equipment (PPE). This

includes, but is not limited to, protective gloves, clothing, and eye/face protection[1][2]. Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or fumes[1][3]. In case of a spill, prevent the substance from entering

drains or waterways[1].

Step-by-Step Disposal Protocol
The disposal of 1-(3-phenoxypropyl)piperazine must be carried out in accordance with

national and local regulations. The following steps provide a general framework for its proper

disposal:

Waste Identification and Classification: Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste. It is essential to

consult local, regional, and national hazardous waste regulations for complete and accurate

classification[3].
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Container Management:

Keep the waste chemical in its original container whenever possible.

Ensure the container is tightly closed and properly labeled[1][4].

Do not mix 1-(3-phenoxypropyl)piperazine with other waste materials.

Handle uncleaned or empty containers as you would the product itself.

Storage Pending Disposal:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids[2][4].

The storage area should be secure and accessible only to authorized personnel[1].

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant[1][2].

Engage a licensed professional waste disposal service to handle the collection and

disposal of the hazardous waste.

Quantitative Data Summary
While specific quantitative disposal limits for 1-(3-phenoxypropyl)piperazine are not readily

available in the provided search results, the following table summarizes key physical and

regulatory data for piperazine, a structurally related compound, which can inform handling and

disposal decisions.
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Property Value Reference

Boiling Point/Range 145 - 146 °C / 293 - 295 °F

Melting Point/Range 109 - 112 °C / 228 - 234 °F

Log Pow (n-octanol/water) -1.24 (at 25 °C / 77 °F)

Bioconcentration factor (BCF) 0.3

UN Number (for Piperazine) UN 2579

Hazard Class (for Piperazine) 8 (Corrosive substances)

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(3-
phenoxypropyl)piperazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1349977?utm_src=pdf-body
https://www.benchchem.com/product/b1349977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 1-(3-Phenoxypropyl)piperazine
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Caption: Disposal workflow for 1-(3-phenoxypropyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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